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Compound of Interest

Compound Name: N-Nitroso-N-methylurethane

Cat. No.: B032213 Get Quote

An In-depth Technical Guide to the Chemical Properties of N-Nitroso-N-methylurethane

This guide provides a comprehensive technical overview of N-Nitroso-N-methylurethane
(NMU), a compound of significant interest in chemical synthesis and toxicology. As a potent

alkylating agent and a historical precursor to diazomethane, a thorough understanding of its

chemical properties is paramount for researchers, scientists, and professionals in drug

development. This document moves beyond a simple recitation of facts to explore the causality

behind its reactivity, the mechanisms of its biological activity, and the self-validating protocols

required for its safe handling.

Introduction: Identity and Significance
N-Nitroso-N-methylurethane, with the CAS Number 615-53-2, is the ethyl ester of

methylnitroso-carbamic acid.[1][2] Historically, it was a key laboratory reagent for the synthesis

of diazomethane, a versatile methylating agent.[2] However, due to its extreme toxicity and

instability, its use has been largely superseded by safer alternatives. Today, its primary

relevance is as a research chemical, particularly in the study of carcinogenesis, owing to its

potent ability to induce cancer in animal models.[1][2] Its study provides critical insights into the

mechanisms of chemical-induced mutagenesis and oncogenesis.

Chemical Structure and Identification
The structure of N-Nitroso-N-methylurethane features a nitroso group attached to a nitrogen

atom, which is also bonded to a methyl group and a urethane functional group. This specific

arrangement is responsible for its characteristic reactivity.
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Figure 1: Chemical Structure of N-Nitroso-N-methylurethane.

Physicochemical Properties
N-Nitroso-N-methylurethane is typically encountered as a yellow to pink or orange liquid with

a sweet odor.[1] Its physical state can also be described as a solid.[1] A summary of its key

physicochemical properties is presented below.

Property Value Source

IUPAC Name
ethyl N-methyl-N-

nitrosocarbamate
PubChem[1]

CAS Number 615-53-2 PubChem[1]

Molecular Formula C₄H₈N₂O₃ PubChem[1]

Molecular Weight 132.12 g/mol PubChem[1]

Appearance Yellow to pink liquid; Solid PubChem[1]

Odor Sweet PubChem[1]

Density 1.133 g/cm³ at 20°C PubChem[1]

Boiling Point
62-64°C at 12 mmHg; 70°C at

27 mmHg
PubChem[1]

Vapor Pressure 1.18 mm Hg at 25°C PubChem[1]

Water Solubility 36.99 g/L at 24°C ChemicalBook[3]

Refractive Index 1.43632 at 20°C/D PubChem[1]

Chemical Reactivity and Decomposition
The chemical behavior of N-Nitroso-N-methylurethane is dominated by the lability of the N-

nitroso group, which makes it both a useful reagent and a hazardous substance.

Stability and Storage
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N-Nitroso-N-methylurethane is an unstable compound.[1] It is sensitive to light, and

spontaneous decomposition can occur, particularly upon heating.[1] For this reason, it must be

stored under refrigeration (0-10°C) and inert gas.[4] It is critical to note that it may become

explosive if stored above 15°C.[1] Its stability in aqueous solutions is highly pH-dependent, with

rapid decomposition occurring under alkaline conditions.[1] The reported half-lives at 20°C

illustrate this instability:

pH 6.0: 120 hours

pH 7.0: 80 hours

pH 8.0: 17.5 hours

pH 9.0: 0.9 hours[1]

Generation of Diazomethane
The most significant reaction of N-Nitroso-N-methylurethane is its decomposition in the

presence of a strong base, such as potassium hydroxide (KOH), to generate diazomethane

(CH₂N₂). This reaction was a classical method for preparing diazomethane for laboratory use.

Causality of the Reaction: The mechanism is initiated by the nucleophilic attack of a hydroxide

ion on the carbonyl carbon of the urethane. This is the key step that leads to the collapse of the

molecule. The subsequent rearrangement and elimination are driven by the formation of highly

stable products like nitrogen gas (in the subsequent reaction of diazomethane) and carbonate.

The process is exothermic and produces a toxic, explosive gas (diazomethane), necessitating

extreme caution.
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Figure 2: Workflow for Diazomethane generation from N-Nitroso-N-methylurethane.
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Experimental Protocol: In Situ Generation of
Diazomethane (Illustrative)
This protocol is provided for educational purposes to illustrate the chemical principles. Due to

the extreme hazards, this procedure has been replaced by safer alternatives (e.g., using

Diazald®). This experiment should not be performed without extensive safety reviews and

appropriate engineering controls.

Glassware and Setup: A two-neck, round-bottom flask equipped with a dropping funnel and a

condenser is required. All glass joints must be fire-polished and smooth to prevent grinding,

which could initiate a detonation of diazomethane. No ground glass joints should be used.

The receiving flask for the diazomethane-ether solution must be cooled in an ice bath.

Reagents: A solution of N-Nitroso-N-methylurethane in diethyl ether is placed in the

dropping funnel. A concentrated aqueous solution of potassium hydroxide is placed in the

reaction flask.

Reaction: The reaction flask is gently warmed in a water bath to approximately 60-70°C. The

N-Nitroso-N-methylurethane solution is added dropwise from the funnel.

Causality: The slow, dropwise addition is critical to control the rate of the exothermic

reaction and the evolution of the gaseous diazomethane product. The warming provides

the activation energy but must be carefully controlled to prevent uncontrolled

decomposition.

Distillation: As diazomethane forms, it co-distills with the ether solvent. The condenser cools

the vapor, and the yellow diazomethane-ether solution collects in the chilled receiving flask.

Causality: Co-distillation immediately removes the explosive product from the reaction

mixture, preventing the buildup of a dangerous concentration. The ice bath keeps the

collected solution cold to enhance stability.

Neutralization: The resulting diazomethane solution is typically used immediately for

subsequent reactions, such as the esterification of carboxylic acids.
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Toxicology and Carcinogenicity: The Alkylating
Mechanism
N-Nitroso-N-methylurethane is recognized as a potent carcinogen.[1][5] It is listed by the

California Office of Environmental Health Hazard Assessment (OEHHA) as a chemical known

to cause cancer.[2] Its toxicity is not due to the intact molecule but to its decomposition

products.

Mechanism of Action: In biological systems, N-Nitroso-N-methylurethane can decompose to

form a highly reactive electrophilic species, a methyldiazonium ion (CH₃N₂⁺) or a related

methyl cation equivalent. This electrophile readily attacks nucleophilic sites on biological

macromolecules, most significantly the bases within DNA.[1]

The primary mode of DNA damage is methylation.[1] The main reaction product is 7-

methylguanine, with other adducts like 3-methyladenine also being formed.[1] Methylation at

the O⁶ position of guanine is particularly mutagenic, as it can lead to mispairing with thymine

instead of cytosine during DNA replication. If not repaired by cellular machinery, this results in a

G:C to A:T transition mutation, a permanent alteration of the genetic code that can lead to the

initiation of cancer.
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Figure 3: Carcinogenic mechanism of N-Nitroso-N-methylurethane via DNA alkylation.

Safety, Handling, and Disposal
Given its instability and high toxicity, N-Nitroso-N-methylurethane must be handled with

extreme caution as a carcinogen.[1][4]
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Personal Protective Equipment (PPE)
Gloves: Double-gloving with chemically resistant gloves (e.g., nitrile) is mandatory.

Eye Protection: Chemical safety goggles and a face shield must be worn.

Lab Coat: A designated lab coat, preferably disposable, should be used.

Respiratory Protection: All work must be conducted in a certified chemical fume hood to

prevent inhalation of the volatile and toxic compound.[4]

Handling and Storage
Store refrigerated (0-10°C) in a tightly closed container under an inert atmosphere.[4]

Avoid heat, light, and ignition sources.[1][4]

Do not handle until all safety precautions have been read and understood.[4]

Do not eat, drink, or smoke in the work area.[4]

Spill and Emergency Response
Spill: Evacuate the area. Eliminate all ignition sources. Do not touch spilled material unless

wearing appropriate PPE.[1] Absorb with an inert material and collect in a sealed container

for hazardous waste disposal.

Exposure:

Skin Contact: Immediately wash with plenty of soap and water.[4]

Eye Contact: Rinse cautiously with water for several minutes.

Inhalation: Remove the person to fresh air. Call a poison center or doctor if you feel

unwell.[4]

Ingestion: Immediately call a POISON CENTER or doctor. Rinse mouth.[4]

Waste Disposal
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All waste containing N-Nitroso-N-methylurethane, including contaminated labware and PPE,

must be disposed of as hazardous chemical waste in accordance with local, state, and federal

regulations.[4] Chemical inactivation procedures, similar to those for other nitrosamides, may

involve treatment with a sodium thiosulfate solution under basic conditions, but this must be

validated and performed by trained personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. N-Nitroso-N-methylurethane | C4H8N2O3 | CID 12001 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. n-Nitroso-n-Methylurethane - OEHHA [oehha.ca.gov]

3. N-NITROSO-N-METHYLURETHANE CAS#: 615-53-2 [amp.chemicalbook.com]

4. N-Methyl-N-nitrosourethane | 615-53-2 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

5. N-Nitroso-N-methylurethane: a potent carcinogen - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [N-Nitroso-N-methylurethane chemical properties].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032213#n-nitroso-n-methylurethane-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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